Cas no 212555-22-1 ((2,4,5-trimethoxyphenyl)methanethiol)

• Product Name: (2,4,5-trimethoxyphenyl)methanethiol
• CAS No: 212555-22-1
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 5255056
• PubChem ID: 10488827
• Update Time: 2025-06-15

(2,4,5-trimethoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2,4,5-trimethoxyphenyl)methanethiol
• Benzenemethanethiol, 2,4,5-trimethoxy-

• Inchi： 1S/C10H14O3S/c1-11-8-5-10(13-3)9(12-2)4-7(8)6-14/h4-5,14H,6H2,1-3H3
• InChI Key： PDKCUIQKBZNCCO-UHFFFAOYSA-N
• SMILES： C1(CS)=CC(OC)=C(OC)C=C1OC

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2,4,5-trimethoxyphenyl)methanethiol

Recent Advances in the Study of 212555-22-1 and (2,4,5-trimethoxyphenyl)methanethiol in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 212555-22-1 and the thiol derivative (2,4,5-trimethoxyphenyl)methanethiol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and biochemical studies. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique chemical properties of (2,4,5-trimethoxyphenyl)methanethiol, which make it a valuable intermediate in the synthesis of more complex bioactive molecules. The presence of the thiol group allows for versatile chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. Researchers have successfully utilized this compound in the development of novel enzyme inhibitors and receptor modulators, demonstrating its broad utility in medicinal chemistry.

In the context of 212555-22-1, recent investigations have focused on its role as a key intermediate in the synthesis of pharmacologically active compounds. Studies have revealed that this compound exhibits promising activity in various biochemical assays, particularly in the modulation of specific enzymatic pathways. Its structural features make it a suitable candidate for further optimization to improve its pharmacokinetic and pharmacodynamic properties.

One of the most notable advancements in this area is the application of these compounds in the design of targeted therapies. For instance, (2,4,5-trimethoxyphenyl)methanethiol has been employed in the development of prodrugs that release active thiol-containing metabolites upon enzymatic activation. This approach has shown potential in enhancing drug delivery and reducing off-target effects, thereby improving therapeutic efficacy and safety.

Furthermore, recent research has explored the use of 212555-22-1 in combination with other bioactive molecules to create synergistic effects. Preliminary results suggest that such combinations could lead to the development of more effective treatments for complex diseases, including cancer and infectious diseases. These findings underscore the importance of continued research into the chemical and biological properties of these compounds.

In conclusion, the ongoing studies on 212555-22-1 and (2,4,5-trimethoxyphenyl)methanethiol highlight their significant potential in advancing chemical biology and pharmaceutical research. The versatility of these compounds, coupled with their demonstrated biological activities, positions them as valuable tools in the discovery and development of new therapeutic agents. Future research should focus on further elucidating their mechanisms of action and optimizing their properties for clinical applications.